
1-ethyl-3-methylimidazolium acetate CAS
number and molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Ethyl-3-methylimidazolium

Cat. No.: B1214524 Get Quote

Technical Guide: 1-Ethyl-3-methylimidazolium
Acetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-ethyl-3-methylimidazolium
acetate ([EMIM]OAc), an ionic liquid of significant interest across various scientific disciplines,

including pharmaceutical sciences. This document details its core physicochemical properties,

outlines key experimental protocols, and discusses its applications relevant to drug

development and material science.

Core Properties of 1-Ethyl-3-methylimidazolium
Acetate
1-Ethyl-3-methylimidazolium acetate is a room-temperature ionic liquid known for its low

volatility, high thermal stability, and excellent solvating capabilities for a wide range of organic

and inorganic materials.[1] These properties make it a versatile and environmentally friendlier

alternative to traditional volatile organic solvents.

Quantitative data for 1-ethyl-3-methylimidazolium acetate is summarized in the table below

for easy reference.
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Property Value

CAS Number 143314-17-4

Molecular Formula C8H14N2O2

Molecular Weight 170.21 g/mol

Density 1.027 - 1.101 g/mL at 20 °C

Melting Point >30 °C (can exist as a supercooled liquid)

Flash Point 164 °C (327.2 °F)

Refractive Index n20/D 1.501 - 1.502

Applications in Research and Drug Development
[EMIM]OAc is recognized for its utility in several areas pertinent to pharmaceutical and

scientific research:

Green Solvent & Catalyst: It serves as a sustainable solvent and has been shown to be a

highly efficient organocatalyst for reactions such as the cyanosilylation of carbonyl

compounds.[1][2][3]

Biomass Processing: It is a powerful solvent for dissolving lignocellulosic biomass,

particularly cellulose.[1] This has implications for the development of biodegradable materials

and advanced drug delivery systems.

Pharmaceutical Formulations: [EMIM]OAc is utilized in drug delivery systems to enhance the

solubility and bioavailability of poorly soluble active pharmaceutical ingredients (APIs).[1] It

can also act as a plasticizer in biodegradable films for potential drug release applications.[4]

Enzyme Stability: It has been studied as a co-solvent to improve the activity and stability of

enzymes, such as α-amylase, which is relevant for biocatalysis in pharmaceutical

manufacturing.[5]

Pharmaceutical Intermediate: It is used as a solvent and an intermediate in pharmaceutical

synthesis.[6]
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Experimental Protocols
Detailed methodologies for key experiments involving 1-ethyl-3-methylimidazolium acetate

are provided below.

Protocol 1: Dissolution of Microcrystalline Cellulose
This protocol describes the preparation of a cellulose solution using [EMIM]OAc, often a

preliminary step for creating cellulose-based films or fibers for drug delivery applications.

Materials:

Microcrystalline cellulose (MCC)

1-ethyl-3-methylimidazolium acetate ([EMIM]OAc)

Dimethyl sulfoxide (DMSO, as co-solvent)

Vacuum oven

Nitrogen-filled glove box

Mechanical stirrer

Procedure:

Dry the MCC and [EMIM]OAc in a vacuum oven at 80°C for 72 hours to remove moisture.

Inside a nitrogen-filled glove box, prepare a co-solvent mixture of 75 wt% [EMIM]OAc and 25

wt% DMSO.

While maintaining a temperature of 50°C, gradually add a pre-weighed amount of the dried

MCC to the co-solvent under mechanical stirring at 500 rpm.

Continue stirring for 12 hours or until the cellulose is completely dissolved, resulting in a

dope solution.
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Protocol 2: Synthesis of 1-Ethyl-3-methylimidazolium
Acetate
This protocol outlines a common laboratory-scale synthesis of [EMIM]OAc via anion exchange.

Materials:

1-Ethyl-3-methylimidazolium bromide

Lead(II) acetate trihydrate

Distilled water

Nitrogen gas supply

Mechanical stirrer

Procedure:

Prepare two separate aqueous solutions: dissolve 0.2 mol of 1-ethyl-3-methylimidazolium
bromide in 30 mL of distilled water and 0.1 mol of lead(II) acetate trihydrate in 70 mL of

distilled water.

Slowly add the 1-ethyl-3-methylimidazolium bromide solution to the lead(II) acetate

trihydrate solution under vigorous mechanical stirring.

Maintain the reaction under a nitrogen atmosphere at a constant temperature of 35°C.

Continue stirring for 48 hours. The formation of lead bromide precipitate will occur.

After the reaction is complete, the precipitate can be removed by filtration to yield an

aqueous solution of 1-ethyl-3-methylimidazolium acetate. The water can then be removed

under reduced pressure.

Logical and Experimental Workflows
The following diagrams illustrate key processes involving 1-ethyl-3-methylimidazolium
acetate.
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Caption: Workflow for the dissolution of cellulose in [EMIM]OAc.
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Caption: Synthesis pathway for 1-ethyl-3-methylimidazolium acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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